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Compound of Interest

Compound Name: 4-Bromostilbene

Cat. No.: B083335

An In-depth Technical Guide to 4-Bromostilbene

This technical guide provides comprehensive information on 4-Bromostilbene, including its
chemical identity, physicochemical properties, detailed safety and handling protocols, and a
representative experimental synthesis procedure. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Compound Identification
CAS Number: 4714-24-3[1][2][3][4][5]

Synonyms: 1-Bromo-4-(2-phenylethenyl)benzene, 1-Bromo-4-styrylbenzene, (E)-4-
bromostilbene, trans-4-Bromostilbene[2][3][4][6]

Chemical Structure:
e Molecular Formula: C14H11Br[1][2][3][4]
e InChl Key: ZZMMKLVIBZWGPK-VOTSOKGWSA-N[2][4]

« Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)Br|[2]

Physicochemical Properties
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The key physical and chemical properties of 4-Bromostilbene are summarized in the table
below. Data has been aggregated from multiple sources for accuracy.

Property Value Source(s)
Molecular Weight 259.14 g/mol [21[31[41[6]1[7]
Appearance White crystal or powdery solid [11[7]
Melting Point 138-141 °C [2]

Boiling Point 139-140 °C (at 12 Torr) [1107]
Density ~1.4 g/cm3 [1][3]

Flash Point 159.1 °C [L11031[7]

Insoluble in water. Soluble in
N organic solvents such as
Solubility ethanol and [11[7]

dimethylformamide.

Storage Temperature 2-8°C [11[7]

Safety and Hazard Information

4-Bromostilbene is a chemical that requires careful handling. The following tables outline its
hazard classifications and recommended safety procedures based on the Globally Harmonized
System (GHS) and information from safety data sheets.

GHS Hazard Classification
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Pictogram(s) Signal Word

Hazard
Hazard Class
Statement(s)

ralt text
Warning[2][6]
lraalt text

Acute Toxicity, Oral
(Category 4)[2][6] Skin
Corrosion/Irritation
(Category 2)[5]

Serious Eye

H302: Harmful if
swallowed.[2][6]
H315: Causes skin
irritation.[5] H319:
Causes serious eye
irritation.[5] H335:
May cause respiratory
irritation.[5][8] H411.:

Toxic to aquatic life

Damage/Eye Irritation
(Category 2)[5]
Specific Target Organ
Toxicity - Single
Exposure (Category
3), Respiratory Tract
Irritation[5][8]

with long lasting
Hazardous to the

] ] effects.[2][6]
Aquatic Environment,

Long-Term Hazard
(Category 2)[2][6]

Precautionary, Handling, and First-Aid Measures
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Category

Measure

Source(s)

Prevention

P261: Avoid breathing dust.
P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P280: Wear protective gloves,
eye protection, and face

protection.

[5]

Handling

Use in a well-ventilated area.
Avoid all personal contact,

including inhalation. Prevent
concentration in hollows and

sumps.

[5]

Storage

Store in a well-ventilated
place. Keep container tightly
closed. Recommended
storage class is 11 -
Combustible Solids.

[2]19]

First-Aid (Eyes)

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Get medical attention.

[8]

First-Aid (Skin)

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.

[8]

First-Aid (Inhalation)

Remove person to fresh air
and keep comfortable for
breathing. If not breathing, give

artificial respiration.

[8][°]
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Call a POISON CENTER or
First-Aid (Ingestion) doctor if you feel unwell. Rinse

mouth.

Use dry clean up procedures
and avoid generating dust.
Collect material in a clean, dry,

Spills sealable, labeled container for [5]
disposal. Prevent spillage from
entering drains or water

courses.

Experimental Protocols

A common and reliable method for the synthesis of stilbene derivatives is the Wittig reaction.
The following protocol describes a representative synthesis of (E)-4-Bromostilbene from 4-
bromobenzaldehyde and benzyltriphenylphosphonium chloride.

Objective: To synthesize (E)-4-Bromostilbene via the Wittig reaction.
Materials:

e Benzyltriphenylphosphonium chloride

e Sodium hydride (NaH) or other suitable strong base (e.g., n-BuLi, KHMDS)
e Anhydrous Tetrahydrofuran (THF)

e 4-Bromobenzaldehyde

e Hexane

o Ethyl Acetate

e Anhydrous Magnesium Sulfate (MgSQOa)

 Silica Gel for column chromatography

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR933080_msds.pdf
https://www.benchchem.com/product/b083335?utm_src=pdf-body
https://www.benchchem.com/product/b083335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

¢ Ylide Generation:

o In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Nitrogen or
Argon), suspend benzyltriphenylphosphonium chloride (1.1 equivalents) in anhydrous
THF.

o Cool the suspension to 0 °C using an ice bath.

o Slowly add a strong base such as sodium hydride (1.1 equivalents) portion-wise to the
stirred suspension.

o Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for
an additional 1 hour. The formation of the ylide is typically indicated by a color change to
deep orange or red.

o Wittig Reaction:

o Dissolve 4-bromobenzaldehyde (1.0 equivalent) in a minimal amount of anhydrous THF.

o Add the aldehyde solution dropwise to the stirred ylide solution at room temperature.

o Let the reaction mixture stir at room temperature for 4-6 hours, or until TLC analysis
indicates the consumption of the starting aldehyde.

e Work-up and Extraction:

o Quench the reaction by carefully adding saturated aqueous ammonium chloride (NHaCl)
solution.

o Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

o Combine the organic layers and wash with brine (1 x 50 mL).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure to yield the crude product.
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 Purification:
o The crude product will be a mixture of (E) and (Z) isomers and triphenylphosphine oxide.

o Purify the crude solid by column chromatography on silica gel, typically using a
hexane/ethyl acetate gradient, to isolate the desired (E)-4-Bromostilbene isomer.[10]

o The final product can be further purified by recrystallization from a suitable solvent system

(e.g., ethanol or hexane) to yield a white crystalline solid.

Visualized Workflows and Protocols

The following diagrams illustrate the key experimental workflow and a logical safety protocol
using the Graphviz DOT language, adhering to the specified design constraints.
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Reactants & Reagents

Benzyltnprg:ehnlglr?ggsphon|um Strong Base (e.g., NaH) 4-Bromobenzaldehyde

Synthesis Steps
\4 \4

1. Ylide Generation

2. Wittig Reaction

Crude Mixture

3. Aqueous Work-up

Y

4. Extraction & Drying

5. Purification
(Column Chromatography)

Final Product:
(E)-4-Bromostilbene

Click to download full resolution via product page

Caption: Synthesis workflow for (E)-4-Bromostilbene via the Wittig reaction.
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Exposure Event

/ Exaéxsure Rouh\: \

Skin Contact Eye Contact Inhalation Ingestion
/ 1

/ / Immediate Actions

B [ ‘.)f patcy RITES CENITEE) \.N'th WL Move to fresh air Call POISON CENTER / doctor
for at least 15 minutes for several minutes

If breathing is difficult

If irritation persists

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response protocol for 4-Bromostilbene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromostilbene CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083335#4-bromostilbene-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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